Cas no 1805539-02-9 (Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate
• CAS No: 1805539-02-9
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4882883
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-6-4(9(14)16-2)3-13-8(12)5(6)7(10)11/h3,7H,1-2H3
• InChI Key： VXDCVUDMJZXUJF-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(=O)OC)C=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate

Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate: A Comprehensive Overview

The compound with CAS No. 1805539-02-9, commonly referred to as Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, agriculture, and pharmaceuticals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine atoms and methoxy groups, making it a promising candidate for various applications.

Recent studies have highlighted the potential of Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate in the development of novel agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has been extensively researched, particularly in the context of controlling plant pathogens and pests. The presence of fluorine atoms in its structure contributes to its stability and bioavailability, making it an ideal candidate for agricultural applications.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted techniques, which have significantly improved the reaction efficiency and yield. Researchers have also explored the stereochemical properties of Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate, revealing its potential as a chiral catalyst in asymmetric synthesis. These findings underscore its versatility and importance in modern chemical research.

In addition to its agricultural applications, Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate has shown promise in the pharmaceutical industry. Its ability to interact with specific receptor sites has been studied in preclinical models, suggesting potential therapeutic applications in treating conditions such as inflammation and neurodegenerative diseases. The compound's unique pharmacokinetic profile, including its absorption and metabolism pathways, has been thoroughly investigated, further enhancing its potential for drug development.

The environmental impact of Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate has also been a focal point of recent research. Studies indicate that it exhibits low toxicity to non-target organisms, making it an environmentally friendly alternative to traditional agrochemicals. Its degradation pathways under various environmental conditions have been analyzed, providing insights into its sustainability and eco-friendliness.

Furthermore, the synthesis and characterization of Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate have been optimized through green chemistry approaches. These methods not only reduce waste but also enhance the overall efficiency of the production process, aligning with global efforts to promote sustainable chemical manufacturing.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-4-methoxypyridine-5-carboxylate (CAS No. 1805539-02-9) stands out as a multifaceted compound with significant potential across various industries. Its unique chemical properties, combined with cutting-edge research findings, position it as a key player in the development of innovative solutions for agriculture and medicine. As research continues to uncover new applications and improve synthesis methods, this compound is poised to make a lasting impact on both scientific and industrial landscapes.